Cas no 2803862-63-5 (1lambda6-Thia-2,9-diazacycloundecane-1,1,8-trione)

• Product Name: 1lambda6-Thia-2,9-diazacycloundecane-1,1,8-trione
• CAS No: 2803862-63-5
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• CID: 6221455
• PubChem ID: 165749872
• Update Time: 2025-05-23

1lambda6-Thia-2,9-diazacycloundecane-1,1,8-trione Chemical and Physical Properties

Names and Identifiers

• EN300-37443108
• 2803862-63-5
• 1lambda6-thia-2,9-diazacycloundecane-1,1,8-trione
• 1lambda6-Thia-2,9-diazacycloundecane-1,1,8-trione

• Inchi： 1S/C8H16N2O3S/c11-8-4-2-1-3-5-10-14(12,13)7-6-9-8/h10H,1-7H2,(H,9,11)
• InChI Key： QVFVTNYHADUSEJ-UHFFFAOYSA-N
• SMILES： S1(CCNC(CCCCCN1)=O)(=O)=O

Computed Properties

• Exact Mass: 220.08816355g/mol
• Monoisotopic Mass: 220.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 1lambda6-Thia-2,9-diazacycloundecane-1,1,8-trione

1lambda6-Thia-2,9-Diazacycloundecane-1,1,8-Trione: A Comprehensive Overview

The compound with CAS No. 2803862-63-5, commonly referred to as 1lambda6-Thia-2,9-diazacycloundecane-1,1,8-trione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique thia-diaza-cycloundecane framework and the presence of three ketone groups at specific positions. Its structure and properties make it a valuable subject for both theoretical and applied research.

1lambda6-Thia-2,9-diazacycloundecane-1,1,8-trione exhibits a complex molecular architecture that combines sulfur (thia) and nitrogen (diazacyclo) atoms within a 11-membered ring system. The presence of three ketone groups at positions 1, 1, and 8 introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. Recent studies have highlighted the potential of this compound in various applications, including as a precursor for advanced materials and in medicinal chemistry.

One of the most intriguing aspects of CAS No. 2803862-63-5 is its ability to undergo a wide range of chemical transformations. Researchers have demonstrated that the molecule can participate in nucleophilic additions, cycloadditions, and other reactions that exploit its electron-deficient nature. These reactions not only enhance our understanding of its reactivity but also pave the way for its use in synthesizing more complex structures.

The synthesis of 1lambda6-Thia-2,9-diazacycloundecane-1,1,8-trione involves a multi-step process that typically begins with the preparation of simpler precursors. Recent advancements in synthetic methodologies have made it possible to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.

In terms of applications, CAS No. 2803862-63-5 has shown promise in the development of novel materials with tailored properties. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis and coordination chemistry. Additionally, its unique electronic properties suggest applications in optoelectronic devices and sensors.

Recent research has also explored the biological activity of 1lambda6-Thia-2,9-diazacycloundecane-1,1,8-trione. Studies indicate that it may possess anti-inflammatory and antioxidant properties, making it a potential lead compound for drug discovery efforts. However, further investigations are required to fully understand its pharmacokinetics and toxicity profile.

The study of CAS No. 2803862-63-5 continues to be an active area of research across multiple disciplines. Its complex structure and versatile reactivity offer endless possibilities for innovation in both academic and industrial settings. As researchers delve deeper into its properties and applications, we can expect to see even more groundbreaking discoveries related to this remarkable compound.